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Compound of Interest

Compound Name: Tubulin inhibitor 18

Cat. No.: B12411962

Application Notes and Protocols: Tubulin
Inhibitor 18

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tubulin inhibitor 18, also identified as compound 5j, is a potent, synthetic small molecule
belonging to the chalcone class of compounds.[1] Chalcones are recognized as a significant
scaffold in the development of anticancer agents that target microtubule dynamics. Tubulin
inhibitor 18 exerts its biological effects by inhibiting tubulin polymerization, a critical process
for cell division, intracellular transport, and the maintenance of cell shape. This disruption of the
microtubular network leads to cell cycle arrest, primarily in the G2/M phase, and subsequently
induces apoptosis in cancer cells. These characteristics make Tubulin inhibitor 18 a valuable
tool for cancer research and a potential candidate for further drug development.

This document provides detailed protocols for the preparation and storage of Tubulin inhibitor
18 solutions, as well as an overview of its mechanism of action and typical experimental
concentrations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Tubulin inhibitor 18 is provided in
the table below.
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Property Value

Chemical Name Tubulin inhibitor 18 (compound 5j)
Molecular Formula C22H2605

Molecular Weight 370.44 g/mol

CAS Number 2762382-51-2

Appearance Solid

Purity >97% (HPLC recommended)

Mechanism of Action: Targeting the Colchicine
Binding Site

Tubulin inhibitor 18, as a chalcone derivative, is predicted to function as a microtubule-
destabilizing agent by binding to the colchicine binding site on B-tubulin. This binding event
prevents the polymerization of a/f-tubulin heterodimers into microtubules. The disruption of
microtubule dynamics activates the spindle assembly checkpoint, leading to a prolonged arrest
of cells in the G2/M phase of the cell cycle. This sustained mitotic arrest ultimately triggers the
intrinsic apoptotic pathway, characterized by the activation of caspase cascades and
subsequent programmed cell death.
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Tubulin Inhibitor 18 Signaling Pathway

Cl'ubulin Inhibitor 18)

Binds to Colchicine Si

G/B-Tubulin Heterodimers nhibits

Microtubule Polymerization

Cellular Effects

Microtubule Destabilization

G2/M Phase Cell
Cycle Arrest

(Caspase Activation)

Apoptosis

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Solution Preparation and Storage Workflow

Preparation

Start: Obtain solid
Tubulin Inhibitor 18

\4
Accurately weigh the
solid compound
\4

Add appropriate volume of
DMSO to achieve desired
S

tock concentration (e.g., 10 mM)

Y

Vortex and/or sonicate
until fully dissolved

10 mM Stock Solution

in DMSO

Storage

\

Aliquot stock solution into
single-use vials

Long-term storage at -80°C Short-term storage at -20°C
(up to 1 year) (up to 1 month)

Usage
\ 4 ¢ Y

Thaw a single aliquot
on ice before use
Y

Dilute with cell culture medium
or assay buffer to final

working concentration

Working Solution

(e.g., 1-1000 nM)

Use immediately and discard
any unused working solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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